6-[p-(Dimethylamino)phenyl]-1,2-dihydro-2-oxonicotinonitrile

• Molecular Formula: C14H13N3O
• Molecular Weight: 239.27 g/mol
• IUPAC Name: 6-[4-(dimethylamino)phenyl]-2-oxo-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C14H13N3O/c1-17(2)12-6-3-10(4-7-12)13-8-5-11(9-15)14(18)16-13/h3-8H,1-2H3,(H,16,18)
• InChI Key: KJDDNQBRDOZVBT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C2=CC=C(C(=O)N2)C#N

Description

6-[p-(Dimethylamino)phenyl]-1,2-dihydro-2-oxonicotinonitrile is a useful research compound. Its molecular formula is C14H13N3O and its molecular weight is 239.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

From a solution of the sodium salt of p-(dimethylamino)benzoylacetaldehyde in 400 ml. of water (prepared from 11.4 g. of sodium methoxide in 100 ml. of tetrahydrofuran and a solution of 29.3 g. of p-(dimethylamino)acetophenone [J.A.C.S. 73, 864 (1951)] and 13.3 g. of ethyl formate in 130 ml. of tetrahydrofuran), 18.5 g. of 2-cyanoacetamide and a solution consisting of 2.3 ml. of acetic acid, 5.2 ml. of water and 4.0 ml. of piperidine, there is obtained 6-[p-(dimethylamino)phenyl]-1,2-dihydro-2-oxonicotinonitrile; m.p. 280°-292° (dec.) after crystallization from aqueous dimethyl sulfoxide.

Synthesis routes and methods II

Procedure details

From a solution of the sodium salt of p-(dimethylamino)benzoylacetaldehyde in 400 ml. of water (prepared from 11.4 g. of sodium methoxide in 100 ml. of tetrahydrofuran, and a solution of 29.3 g. of p-(dimethylamino)acetophenone [J.A.C.S. 73, 864 (1951)]and 13.3 g. of ethyl formate in 130 ml. of tetrahydrofuran), 18.5 g. of 2-cyanoacetamide and a solution consisting of 2.3 ml. of acetic acid, 5.2 ml. of water and 4.0 ml. of piperidine, there is obtained 6-[p-(dimethylamino)phenyl]-1,2-dihydro-2-oxonicotinonitrile; m.p. 280°-292° (dec.) after crystallization from aqueous dimethyl sulfoxide.